Cas no 844856-71-9 (cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid)
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- CIS-2-(3,5-DIFLUOROBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid
-
- Inchi: InChI=1S/C14H14F2O3/c15-9-5-8(6-10(16)7-9)13(17)11-3-1-2-4-12(11)14(18)19/h5-7,11-12H,1-4H2,(H,18,19)/t11-,12+/m0/s1
- InChI Key: DKEFSAZRLDEJNW-NWDGAFQWSA-N
- SMILES: C1CC[C@H]([C@H](C1)C(=O)C2=CC(=CC(=C2)F)F)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022609-1g |
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid |
844856-71-9 | 95% | 1g |
£400.00 | 2022-03-01 | |
| Fluorochem | 022609-5g |
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid |
844856-71-9 | 95% | 5g |
£1199.00 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD494432-1g |
cis-2-(3,5-Difluorobenzoyl)cyclohexanecarboxylic acid |
844856-71-9 | 97% | 1g |
¥4284.0 | 2024-04-18 | |
| Crysdot LLC | CD12025991-5g |
cis-2-(3,5-Difluorobenzoyl)cyclohexanecarboxylic acid |
844856-71-9 | 97% | 5g |
$1857 | 2024-07-24 |
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 844856-71-9): A Comprehensive Overview
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 844856-71-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid is a cyclic carboxylic acid with a cyclohexane ring and a 3,5-difluorobenzoyl substituent. The presence of the cis configuration imparts specific stereochemical properties to the molecule, which can significantly influence its biological activity. The compound has a molecular formula of C14H13F2O3 and a molecular weight of approximately 267.25 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).
The chemical structure of cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid is characterized by the presence of two fluorine atoms on the benzene ring, which can enhance its lipophilicity and influence its interaction with biological targets. The cyclohexane ring provides additional conformational stability, making the compound suitable for various pharmaceutical applications.
Synthesis Methods
The synthesis of cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid can be achieved through several synthetic routes. One common method involves the reaction of 3,5-difluorobenzoyl chloride with cyclohexanecarboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The reaction is typically carried out in an inert atmosphere to avoid side reactions and ensure high yields.
An alternative approach involves the use of palladium-catalyzed coupling reactions to form the desired product. For instance, the Suzuki-Miyaura coupling reaction can be employed to couple 3,5-difluorobenzoyl chloride with cyclohexanecarboxylic acid using palladium(II) acetate as the catalyst and potassium carbonate as the base. This method offers high selectivity and efficiency, making it suitable for large-scale production.
Biological Activities and Applications
cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to act as an inhibitor of specific enzymes involved in various disease pathways. For example, recent research has shown that this compound can effectively inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins that mediate inflammation and pain.
In addition to its anti-inflammatory properties, cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid has also demonstrated potential as an antitumor agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a promising candidate for the development of novel anticancer drugs.
Furthermore, this compound has been investigated for its neuroprotective effects. Research has shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid may have therapeutic potential in treating these debilitating conditions.
Clinical Trials and Future Prospects
The promising biological activities of cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid have led to several clinical trials aimed at evaluating its safety and efficacy in humans. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics.
Ongoing research is focused on optimizing the formulation and delivery methods of this compound to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to identify synergistic combinations with other drugs to improve treatment outcomes for various diseases.
In conclusion, cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid (CAS No. 844856-71-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
844856-71-9 (cis-2-(3,5-Difluorobenzoyl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)